Cas no 64180-07-0 (1-methyl-2,3-dihydro-1H-indol-5-amine)

• Product Name: 1-methyl-2,3-dihydro-1H-indol-5-amine
• CAS No: 64180-07-0
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD09035071
• CID: 500026
• PubChem ID: 22637122
• Update Time: 2025-04-19

1-methyl-2,3-dihydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-amine,2,3-dihydro-1-methyl-
• 1-methyl-2,3-dihydroindol-5-amine
• 1-methyl-5-indolinamine
• 1-methyl-2,3-dihydro-1H-indol-5-ylamine
• 1-METHYLINDOLIN-5-AMINE
• 1-Methyl-indolin-5-ylamin
• 1-methyl-indolin-5-ylamine
• 1-methylindoline-5-ylamine
• 5-Amino-1-methylindoline
• 1-methyl-2,3-dihydro-1H-indol-5-amine
• DTXSID40627194
• SCHEMBL3154176
• SCHEMBL2333530
• CS-0300997
• AB49440
• EN300-62710
• 5-AMINO-1-METHYLINDOLINE 97%
• MFCD09035071
• FT-0724798
• JYSFDZGGGCGZGO-UHFFFAOYSA-N
• 1-methyl-5-aminoindoline
• 64180-07-0
• AKOS000223666
• AMY37741

• MDL： MFCD09035071
• Inchi： 1S/C9H12N2/c1-11-5-4-7-6-8(10)2-3-9(7)11/h2-3,6H,4-5,10H2,1H3
• InChI Key： JYSFDZGGGCGZGO-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC(=CC=2CC1)N

Computed Properties

• Exact Mass: 148.10000
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.124
• Melting Point: 37.5-38.5°C
• Boiling Point: 331.95°C at 760 mmHg
• Flash Point: 129.242°C
• Refractive Index: 1.62
• PSA: 29.26000
• LogP: 1.90730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives